![molecular formula C11H16ClN3O2 B080376 Glycylphenylalaninamide acetate(1:1) CAS No. 13467-26-0](/img/structure/B80376.png)
Glycylphenylalaninamide acetate(1:1)
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Glycylphenylalaninamide acetate (GPAA) is a synthetic peptide composed of two amino acids, glycine and phenylalanine, linked together by an amide bond. GPAA has a wide range of applications in scientific research due to its unique properties and structure. GPAA is also known as N-acetyl-L-glycyl-L-phenylalaninamide and is commonly used as a model compound to study the structure and function of proteins.
Scientific Research Applications
Acetylcholinesterase Inhibitors
Glycylphenylalaninamide acetate(1:1) derivatives have been synthesized and tested as potential acetylcholinesterase inhibitors . The derivatives showed moderate inhibitory activities against acetylcholinesterase (AChE) and poor activities against butyrylcholinesterase (BuChE) . This suggests that the compound could be used in the development of treatments for diseases like Alzheimer’s, where acetylcholinesterase plays a key role .
Drug Delivery Systems
Glycylphenylalaninamide acetate(1:1) has been used in the development of drug delivery systems. The compound’s properties make it suitable for use in these systems, potentially improving the efficacy and safety of drug delivery.
Peptide Synthesis
The compound is also used in peptide synthesis. Peptides have a wide range of applications in scientific research, including the study of protein structure and function, the development of new therapeutic agents, and the design of novel biomaterials.
Molecular Docking Studies
Glycylphenylalaninamide acetate(1:1) and its derivatives can be used in molecular docking studies . These studies are crucial in drug discovery and development, helping researchers understand how potential drugs interact with their target molecules .
Development of Novel Candidates
The compound and its derivatives could be improved to reach novel candidates by combining other chemical components of the Ugi-4CR in a high-throughput combinatorial screening experiment . This could lead to the discovery of new drugs with improved efficacy and safety profiles .
Bioactivity Prediction
The compound and its derivatives have been used in computational models that predict the bioactivity of organic molecules . This can help researchers identify potential new drugs and understand their mechanisms of action .
properties
IUPAC Name |
acetic acid;2-[(2-aminoacetyl)amino]-3-phenylpropanamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3O2.C2H4O2/c12-7-10(15)14-9(11(13)16)6-8-4-2-1-3-5-8;1-2(3)4/h1-5,9H,6-7,12H2,(H2,13,16)(H,14,15);1H3,(H,3,4) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFYWNVUEIJKEMY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)O.C1=CC=C(C=C1)CC(C(=O)N)NC(=O)CN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10293446 |
Source
|
Record name | glycylphenylalaninamide acetate(1:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10293446 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
281.31 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Glycylphenylalaninamide acetate(1:1) | |
CAS RN |
13467-26-0 |
Source
|
Record name | NSC89623 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=89623 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | glycylphenylalaninamide acetate(1:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10293446 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.